methyl {1-[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]-3-oxo-2-piperazinyl}acetate

• IUPAC Name: methyl 2-[1-(2-butyl-1,3-benzoxazole-5-carbonyl)-3-oxopiperazin-2-yl]acetate
• InChI: InChI=1S/C19H23N3O5/c1-3-4-5-16-21-13-10-12(6-7-15(13)27-16)19(25)22-9-8-20-18(24)14(22)11-17(23)26-2/h6-7,10,14H,3-5,8-9,11H2,1-2H3,(H,20,24)
• InChI Key: WVHXTKKESXSXLL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(O1)C=CC(=C2)C(=O)N3CCNC(=O)C3CC(=O)OC
• Molecular Formula: C19H23N3O5
• Molecular Weight: 373.4 g/mol

Description

Methyl {1-[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]-3-oxo-2-piperazinyl}acetate, also known as MBBA, is a synthetic compound that has gained significant attention in the field of scientific research. This compound has shown promising results in various studies, and researchers are continually exploring its potential applications.

Mechanism of Action

The mechanism of action of methyl {1-[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]-3-oxo-2-piperazinyl}acetate is complex and not fully understood. It is believed to act by inhibiting the activity of specific enzymes and receptors, which are involved in various physiological processes. This inhibition results in the modulation of various signaling pathways, leading to the desired therapeutic effects.
Biochemical and Physiological Effects
methyl {1-[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]-3-oxo-2-piperazinyl}acetate has been shown to have a wide range of biochemical and physiological effects. It has been found to have excellent anti-inflammatory, antioxidant, and antimicrobial properties. It has also been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of various mental health disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl {1-[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]-3-oxo-2-piperazinyl}acetate in lab experiments is its high potency and selectivity. It has been found to have excellent inhibitory activity against specific enzymes and receptors, making it a valuable tool in drug discovery research. However, one of the limitations of using methyl {1-[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]-3-oxo-2-piperazinyl}acetate is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on methyl {1-[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]-3-oxo-2-piperazinyl}acetate. One of the primary areas of focus is the development of new drugs based on methyl {1-[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]-3-oxo-2-piperazinyl}acetate's structure and properties. Researchers are also exploring its potential applications in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Moreover, the synthesis of new derivatives of methyl {1-[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]-3-oxo-2-piperazinyl}acetate with improved pharmacological properties is an area of active research.

Synthesis Methods

The synthesis of methyl {1-[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]-3-oxo-2-piperazinyl}acetate involves the condensation of 2-butyl-1,3-benzoxazole-5-carboxylic acid with piperazine and subsequent esterification with methyl acetyl chloride. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

Methyl {1-[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]-3-oxo-2-piperazinyl}acetate has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of research has been in the field of medicinal chemistry, where methyl {1-[(2-butyl-1,3-benzoxazol-5-yl)carbonyl]-3-oxo-2-piperazinyl}acetate has shown promising results in the development of new drugs. It has been found to have excellent inhibitory activity against various enzymes and receptors, making it a potential candidate for the treatment of various diseases.